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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-fluoropyridine

Cat. No.: B133889

An In-depth Technical Guide to the Safe Handling of 4-(Chloromethyl)-2-fluoropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-(Chloromethyl)-2-
fluoropyridine (CAS No. 155705-46-7) to ensure its safe use in a laboratory setting. The
following sections detail the known hazards, personal protective equipment, handling and
storage procedures, emergency protocols, and waste disposal of this compound.

Hazard Identification and Classification

4-(Chloromethyl)-2-fluoropyridine is a halogenated pyridine derivative that requires careful
handling due to its potential health hazards. While comprehensive toxicological data is not
available, the compound is classified with the following hazards:

Hazard Class GHS Code Description
Skin Irritation H315 Causes skin irritation[1]
Eye Irritation H319 Causes serious eye irritation[1]

Specific target organ toxicity — )
) _ May cause respiratory
single exposure (Respiratory H335 T
o irritation[1]
tract irritation)
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Signal Word: Warning[1]

First-Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If the victim is not
) breathing, give artificial respiration. Seek
Inhalation . . . .
immediate medical attention. Do not use mouth-
to-mouth resuscitation if the victim has ingested

or inhaled the substance[2].

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ] ) ]
removing contaminated clothing and shoes.

Seek medical attention if irritation persists[2].

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Continue

rinsing. Seek immediate medical attention[2].

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately[2].

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 4-(Chloromethyl)-2-fluoropyridine to minimize
exposure.
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PPE Category Specifications

Weatr tightly fitting safety goggles with side-
) shields conforming to EN 166 (EU) or NIOSH
Eye/Face Protection )
(US) approved standards[3]. A face shield may

be necessary for splash-prone operations.

Wear chemical-resistant, impervious gloves
(e.g., nitrile, neoprene). Gloves must be

Skin Protection inspected before use. Wear a flame-retardant
lab coat and other protective clothing to prevent

skin contact[3].

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are
Respiratory Protection exceeded or if irritation or other symptoms are

experienced. A full-face respirator may be

required in certain situations[2][4].

Handling and Storage
Safe Handling Protocol

Work Area: Always handle 4-(Chloromethyl)-2-fluoropyridine in a well-ventilated area,
preferably within a chemical fume hood[5].

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area[?2].

Avoidance of Contact: Avoid contact with skin, eyes, and clothing. Avoid breathing dust,
fumes, gas, mist, vapors, or spray|[3].

Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools
and take precautionary measures against static discharge[6].

Storage Conditions

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[2].
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e Incompatible Materials: Store away from strong oxidizing agents[7].

o Storage Temperature: Store at room temperature[1].

Experimental Protocols

General Workflow for Handling 4-(Chloromethyl)-2-
fluoropyridine

The following diagram outlines the standard workflow for safely handling this compound in a
laboratory setting.
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Preparation

Review SDS

l

Don Appropriate PPE

l

Prepare Fume Hood

Proceed to handling

Handling

Weigh Compound

l

Transfer to Reaction Vessel

l

Perform Reaction

Proceed to cleanup

Cleanup & Disposal

Decontaminate Glassware

l

Dispose of Waste

l

Remove PPE

l

Wash Hands
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Evacuate Immediate Area

;

Alert Supervisor and EH&S

l

Assess Spill Size and Hazard

Small & Manageable Large or Unmanageable

Small Spill Clegnup Large Spill Response
Don Additional PPE if Necessary Secure the Area (Close Doors)
Contain Spill with Absorbent Material Await Emergency Response Team

i

Collect Absorbed Material

i

Decontaminate Spill Area

:

Dispose of as Hazardous Waste
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Segregate Halogenated Organic Waste

:

Use Designated, Labeled, and Sealed Container

:

Store in a Ventilated, Secondary Containment Area

:

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(Chloromethyl)-2-fluoropyridine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133889#4-chloromethyl-2-fluoropyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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